Cas no 629648-20-0 (Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester)

• Product Name: Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester
• CAS No: 629648-20-0
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 428042
• PubChem ID: 71381642
• Update Time: 2025-04-19

Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-methoxy-2-nitrophenyl)-, 1-methylethyl ester
• propan-2-yl N-(4-methoxy-2-nitrophenyl)carbamate
• Propan-2-yl (4-methoxy-2-nitrophenyl)carbamate
• 629648-20-0
• DTXSID00804080

• Inchi： 1S/C11H14N2O5/c1-7(2)18-11(14)12-9-5-4-8(17-3)6-10(9)13(15)16/h4-7H,1-3H3,(H,12,14)
• InChI Key： IWEKYHLWSBYXPJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1[N+](=O)[O-])OC)=O)C(C)C

Computed Properties

• Exact Mass: 254.09032
• Monoisotopic Mass: 254.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 90.7